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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035 Get Quote

This technical guide provides a comprehensive overview of 1-Bromododecane-12,12,12-d3, a

deuterated analog of 1-bromododecane. It is intended for researchers, scientists, and

professionals in drug development and other scientific fields who utilize isotopically labeled

compounds for their studies. This document covers the chemical structure, formula, and

physical properties of 1-Bromododecane-12,12,12-d3, alongside a detailed experimental

protocol for its synthesis.

Chemical Structure and Formula
1-Bromododecane-12,12,12-d3 is a saturated long-chain alkyl halide in which the three

hydrogen atoms of the terminal methyl group have been replaced with deuterium atoms. This

specific isotopic labeling makes it a valuable tool in various research applications, particularly

as an internal standard in mass spectrometry-based analyses.

Chemical Formula: CD₃(CH₂)₁₀CH₂Br[1]

Synonyms: Lauryl bromide-12,12,12-d3

CAS Number: 204259-68-7[1]

The structure consists of a twelve-carbon chain with a bromine atom attached to the first

carbon (C1) and three deuterium atoms on the twelfth carbon (C12).

Physicochemical Properties
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The introduction of deuterium atoms has a minimal effect on the chemical properties of the

molecule but results in a higher molecular weight compared to its non-deuterated counterpart.

The following table summarizes the key quantitative data for 1-Bromododecane-12,12,12-d3

and compares it with 1-bromododecane.

Property
1-Bromododecane-
12,12,12-d3

1-Bromododecane

Molecular Weight 252.25 g/mol [1] 249.23 g/mol [2]

Boiling Point 134-135 °C at 6 mmHg[1] 276 °C at 760 mmHg[3]

Melting Point -11 to -9 °C[1] -9.5 °C[3]

Density 1.050 g/mL at 25 °C[1] 1.038 g/mL at 25 °C[3]

Isotopic Purity 99 atom % D[1] Not Applicable

Experimental Protocols
The synthesis of 1-Bromododecane-12,12,12-d3 can be achieved by adapting established

methods for the synthesis of 1-bromododecane, with the crucial difference being the use of a

deuterated starting material. A common and effective method is the bromination of the

corresponding deuterated alcohol, 1-dodecanol-12,12,12-d3, using hydrobromic acid and

sulfuric acid as a catalyst.

Synthesis of 1-Bromododecane-12,12,12-d3 from 1-Dodecanol-12,12,12-d3

This protocol is adapted from the synthesis of unlabeled 1-bromododecane.

Materials:

1-Dodecanol-12,12,12-d3

Hydrobromic acid (48%)

Concentrated sulfuric acid

Sodium bicarbonate solution (5% w/v)
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Anhydrous magnesium sulfate

Diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-

dodecanol-12,12,12-d3 and hydrobromic acid.

Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask

in an ice bath to control the exothermic reaction.

Reflux: Heat the reaction mixture to reflux and maintain it for several hours to ensure the

complete conversion of the alcohol to the alkyl bromide. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Workup: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel. Add diethyl ether to extract the organic layer.

Washing: Wash the organic layer sequentially with water and a 5% sodium bicarbonate

solution to neutralize any remaining acid.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Remove the diethyl ether by rotary evaporation.

Purification: Purify the crude 1-Bromododecane-12,12,12-d3 by vacuum distillation to obtain

the final product.
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The following diagrams illustrate the chemical structure and the synthesis workflow for 1-

Bromododecane-12,12,12-d3.
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Chemical Structure of 1-Bromododecane-12,12,12-d3

Br-CH₂- (CH₂)₁₀- CD₃
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Synthesis Workflow of 1-Bromododecane-12,12,12-d3

Start with
1-Dodecanol-12,12,12-d3

React with HBr
and H₂SO₄ catalyst

Reflux for
several hours

Extract with
diethyl ether

Wash with H₂O
and NaHCO₃ solution

Dry over
anhydrous MgSO₄

Remove solvent by
rotary evaporation

Purify by
vacuum distillation

Obtain pure
1-Bromododecane-12,12,12-d3

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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